Cas no 5227-54-3 (2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide)

• Product Name: 2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide
• CAS No: 5227-54-3
• MF: C₁₇H₁₅BrN₄OS
• MW: 403.296200990677
• CID: 1576827
• PubChem ID: 1011246
• Update Time: 2025-04-21

2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methyl-2-oxo-2H-indol-3-yl)-N-(4-methylphenyl)hydrazinecarbothioamide
• hydrazinecarbothioamide, 2-(4-bromo-1,2-dihydro-5-methyl-2-oxo-3H-indol-3-ylidene)-N-(4-methylphenyl)-, (2Z)-
• 1-[(4-bromo-5-methyl-2-oxoindol-3-yl)amino]-3-(4-methylphenyl)thiourea
• (2Z)-2-(4-bromo-5-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-N-(4-methylphenyl)hydrazinecarbothioamide
• STK084392
• ZINC00671780
• AKOS001609620
• (3E)-4-bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone]
• 3-[(4-BROMO-5-METHYL-2-OXO-2,3-DIHYDRO-1H-INDOL-3-YLIDENE)AMINO]-1-(4-METHYLPHENYL)THIOUREA
• DTXSID80415370
• AKOS000485068
• AN-329/40239023
• ZINC03991443
• 4-bromo-5-methyl-1H-indole-2,3-dione 3-[N-(4-methylphenyl)thiosemicarbazone]
• 5227-54-3
• 1-[(4-bromo-2-hydroxy-5-methyl-1H-indol-3-yl)imino]-3-(4-methylphenyl)thiourea

• Inchi： 1S/C17H15BrN4OS/c1-9-3-6-11(7-4-9)19-17(24)22-21-15-13-12(20-16(15)23)8-5-10(2)14(13)18/h3-8,20,23H,1-2H3,(H,19,24)/b22-21+
• InChI Key： YCOWXXLMTSXHLB-QURGRASLSA-N
• SMILES： BrC1=C(C)C=CC2=C1C(=C(N2)O)/N=N/C(NC1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 402.01515
• Monoisotopic Mass: 402.014994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 5.4

Experimental Properties

• Density: 1.57
• Boiling Point: 477.4°C at 760 mmHg
• Flash Point: 242.5°C
• Refractive Index: 1.716
• PSA: 66.05